Cas no 2229656-77-1 (4-methyl-4-(2-nitroethenyl)oxane)

• Product Name: 4-methyl-4-(2-nitroethenyl)oxane
• CAS No: 2229656-77-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6214313
• PubChem ID: 165784687
• Update Time: 2025-08-05

4-methyl-4-(2-nitroethenyl)oxane Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(2-nitroethenyl)oxane
• 2229656-77-1
• EN300-1777510

• Inchi： 1S/C8H13NO3/c1-8(2-5-9(10)11)3-6-12-7-4-8/h2,5H,3-4,6-7H2,1H3/b5-2+
• InChI Key： NMFKZQYWJDIXMK-GORDUTHDSA-N
• SMILES： O1CCC(/C=C/[N+](=O)[O-])(C)CC1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55Ų